Cas no 3415-70-1 (3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine)
3415-70-1 structure
Product Name:3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine
CAS No:3415-70-1
MF:C25H39FN2O7
MW:498.58477139473
CID:918803
PubChem ID:94262
Update Time:2025-04-19
3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine Chemical and Physical Properties
Names and Identifiers
-
- 3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine
- 2'-Deoxy-5-fluorouridine 3',5'-dioctanoate
- 3',5'-di-O-octanoyl-FUdR
- 3',5'-O-dioctanoyl-floxuridine
- Fdurd-C-8
- 2'-deoxy-3',5'-di-O-octanoyl-5-fluorouridine
- Uridine, 2'-deoxy-5-fluoro-, 3',5'-dioctanoate
- Fdurd-C8
- SCHEMBL10951268
- 5-Fluoro-2'-deoxy-O',O'-dioctanoyluridine
- DTXSID90955696
- 1-(2-Deoxy-3,5-di-O-octanoylpentofuranosyl)-5-fluoro-4-hydroxypyrimidin-2(1H)-one
- 3415-70-1
- [(2R,3S,5R)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3-octanoyloxyoxolan-2-yl]methyl octanoate
-
- Inchi: 1S/C25H39FN2O7/c1-3-5-7-9-11-13-22(29)33-17-20-19(35-23(30)14-12-10-8-6-4-2)15-21(34-20)28-16-18(26)24(31)27-25(28)32/h16,19-21H,3-15,17H2,1-2H3,(H,27,31,32)/t19-,20+,21+/m0/s1
- InChI Key: MHHHJDVJXRSMRN-PWRODBHTSA-N
- SMILES: FC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](COC(CCCCCCC)=O)O1)OC(CCCCCCC)=O)=O)=O
Computed Properties
- Exact Mass: 498.27400
- Monoisotopic Mass: 498.27412975g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 35
- Rotatable Bond Count: 18
- Complexity: 758
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 111Ų
Experimental Properties
- PSA: 138.69000
- LogP: 2.91440
3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
3415-70-1 (3',5'-dioctanoyl-5-fluoro-2'-deoxyuridine) Related Products
- 96733-83-4(Uridine,2'-deoxy-5-fluoro-, 5'-hexadecanoate (9CI))
- 7207-62-7([(2R,3S,5R)-5-(5-Fluoro-2,4-dioxopyrimidin-1-yl)-3-pentanoyloxyoxolan-2-yl]methyl pentanoate)
- 110522-47-9(3’,5’-Di-O-acetyl-5-fluoro-2’-deoxyuridine)
- 163680-81-7(Uridine, 5-fluoro-,3'-(hydrogen pentanedioate) (9CI))
- 7207-68-3(Uridine,2'-deoxy-5-fluoro-, 3',5'-dihexadecanoate (9CI))
- 20105-52-6(b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, butyl ester)
- 118694-10-3(Uridine,2'-deoxy-5-fluoro-, 5'-octanoate (9CI))
- 163680-83-9(Uridine, 5-fluoro-,2'-(hydrogen pentanedioate) (9CI))
- 141482-25-9(2'-deoxy-5-fluoro-5'-O-[(9Z)-octadec-9-enoyl]uridine)
- 4564-21-0(Uridine, 2'-deoxy-5-fluoro-, 3',5'-dipropionate)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk